Monosodium phosphate

Specification

• CAS No.: 7558-80-7
• Molecular Formula: H3NaO4P
• Molecular Weight: 120.985 g/mol
• IUPAC Name: sodium;dihydrogen phosphate
• Standard InChI: InChI=1S/Na.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
• Standard InChI Key: NFIYTPYOYDDLGO-UHFFFAOYSA-N
• SMILES: OP(=O)(O)[O-].[Na+]
• Canonical SMILES: OP(=O)(O)O.[Na]
• Colorform: Colorless, monoclinic crystals; White crystalline powde
• Melting Point: Decomposes at 75; 200 °C (decomposes)

Introduction

Chemical and Physical Properties of Monosodium Phosphate

Monosodium phosphate exists in anhydrous, monohydrate, and dihydrate forms, with the anhydrous variant being the most industrially prevalent. Its crystalline structure facilitates high solubility in water (87 g/100 mL at 25°C), enabling widespread use in aqueous solutions. The compound’s dissociation constant ($K_a$) ranges between 6.8 and 7.2, depending on measurement conditions, which underpins its effectiveness as a buffering agent.

Thermodynamic and Mechanical Characteristics

Key physical properties include a density of 2.36 g/cm³ and a decomposition temperature above 169°C, where it transforms into disodium pyrophosphate ($\text{Na}_2\text{H}_2\text{P}_2\text{O}_7$). The following table summarizes its critical attributes:

Property	Value
Molecular Weight	119.98 g/mol
Melting Point	Decomposes at 169°C
Solubility (25°C)	87 g/100 mL in water
pH (1% solution)	4.1–4.7
Hygroscopicity	Low

The compound’s low hygroscopicity ensures stability during storage, with a shelf life exceeding 24 months under optimal conditions.

Synthesis and Industrial Production

Monosodium phosphate is synthesized via partial neutralization of phosphoric acid ($\text{H}_3\text{PO}_4$) with sodium hydroxide ($\text{NaOH}$) or sodium carbonate ($\text{Na}_2\text{CO}_3$). The reaction pathways are:

$$\text{H}_3\text{PO}_4 + \text{NaOH} \rightarrow \text{NaH}_2\text{PO}_4 + \text{H}_2\text{O} \quad \text{(Method 1)}[4]$$ $$2\text{H}_3\text{PO}_4 + \text{Na}_2\text{CO}_3 \rightarrow 2\text{NaH}_2\text{PO}_4 + \text{CO}_2 + \text{H}_2\text{O} \quad \text{(Method 2)}[4]$$

Post-neutralization, the slurry undergoes crystallization and dehydration in rotary kilns to yield anhydrous granules. The U.S. production primarily relies on thermal and wet-process phosphoric acid, with annual output exceeding 50,000 metric tons.

Quality Control and Specifications

Industrial-grade monosodium phosphate must meet stringent purity criteria, as outlined below:

Parameter	Specification
Purity	≥ 98.0%
P₂O₅ Content	≥ 57.0%
Heavy Metals (as Pb)	≤ 10 ppm

These standards ensure compatibility with food, pharmaceutical, and agricultural applications.

Phosphate Source	P Digestibility (%)	N Retention (%)
Monosodium Phosphate (MSP)	91.1	54.4
Monocalcium Phosphate (MCP)	70.0	54.2
Monoammonium Phosphate (MAP)	92.9	49.7

These findings underscore MSP’s superiority in reducing nutrient discharge and enhancing growth rates in aquaculture.

Recent Advances and Future Directions

Emerging research explores monosodium phosphate’s role in lithium-ion battery electrolytes, where its buffering properties enhance thermal stability. Additionally, innovations in crystallization techniques aim to reduce energy consumption during production by 15–20%. Future studies must address sustainable sourcing of phosphoric acid to mitigate environmental impacts.